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molecular formula C9H10F3NO B8302755 1,1,1-Trifluoro-4-(pyridin-3-yl)butan-2-ol

1,1,1-Trifluoro-4-(pyridin-3-yl)butan-2-ol

Cat. No. B8302755
M. Wt: 205.18 g/mol
InChI Key: QDTGWTQOIYFCJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08673908B2

Procedure details

According to Reference Example 8-12, by use of 3-(pyridin-3-yl)propanal (180 mg, 1.3 mmol) obtained in Step 1 of Reference Example 8-64, (trifluoromethyl)trimethylsilane (0.24 mL, 1.6 mmol), tetrabutylammonium fluoride (a 1.0 mol/L solution in tetrahydrofuran, 0.27 mL, 0.27 mmol) and tetrahydrofuran (3.6 mL), the mixture was stirred and reacted at room temperature for 30 minutes. Then, purification by silica gel column chromatography (chloroform/methanol=1/0 to 10/1) was performed to give 1,1,1-trifluoro-4-(pyridin-3-yl)butan-2-ol (Compound EL) (83 mg, yield: 31%).
Name
3-(pyridin-3-yl)propanal
Quantity
180 mg
Type
reactant
Reaction Step One
Name
(trifluoromethyl)trimethylsilane
Quantity
0.24 mL
Type
reactant
Reaction Step Two
Name
tetrabutylammonium fluoride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
tetrahydrofuran
Quantity
3.6 mL
Type
solvent
Reaction Step Six
Name
1,1,1-trifluoro-4-(pyridin-3-yl)butan-2-ol
Yield
31%

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][CH2:8][CH:9]=[O:10])[CH:2]=1.[F:11][C:12]([Si](C)(C)C)([F:14])[F:13].[F-].C([N+](CCCC)(CCCC)CCCC)CCC>O1CCCC1>[F:11][C:12]([F:14])([F:13])[CH:9]([OH:10])[CH2:8][CH2:7][C:3]1[CH:2]=[N:1][CH:6]=[CH:5][CH:4]=1 |f:2.3|

Inputs

Step One
Name
3-(pyridin-3-yl)propanal
Quantity
180 mg
Type
reactant
Smiles
N1=CC(=CC=C1)CCC=O
Step Two
Name
(trifluoromethyl)trimethylsilane
Quantity
0.24 mL
Type
reactant
Smiles
FC(F)(F)[Si](C)(C)C
Step Three
Name
tetrabutylammonium fluoride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[F-].C(CCC)[N+](CCCC)(CCCC)CCCC
Step Four
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Six
Name
tetrahydrofuran
Quantity
3.6 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reacted at room temperature for 30 minutes
Duration
30 min
CUSTOM
Type
CUSTOM
Details
Then, purification by silica gel column chromatography (chloroform/methanol=1/0 to 10/1)

Outcomes

Product
Name
1,1,1-trifluoro-4-(pyridin-3-yl)butan-2-ol
Type
product
Smiles
FC(C(CCC=1C=NC=CC1)O)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 83 mg
YIELD: PERCENTYIELD 31%
YIELD: CALCULATEDPERCENTYIELD 31.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.